Cas no 95104-46-4 (1-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol)

• Product Name: 1-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol
• CAS No: 95104-46-4
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 799190
• PubChem ID: 13321090
• Update Time: 2025-05-21

1-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolemethanol, a,5-dimethyl-
• 3-Isoxazolemethanol, alpha,5-dimethyl- (9CI)
• AT19829
• 1-(5-Methylisoxazol-3-yl)ethanol
• 1-(5-METHYLISOXAZOL-3-YL)ETHAN-1-OL
• NS-01037
• 1-(5-methyl-1,2-oxazol-3-yl)ethanol
• 1-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol
• CS-0378468
• EN300-191020
• 95104-46-4
• AKOS026669292
• SB47048
• Z1255467506
• SCHEMBL13887438

• Inchi： 1S/C6H9NO2/c1-4-3-6(5(2)8)7-9-4/h3,5,8H,1-2H3
• InChI Key： BRPQABWKQYZYQC-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(C)O)=N1

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 1-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol

1-(5-Methyl-1,2-Oxazol-3-Yl)Ethan-1-Ol (CAS No. 95104-46-4): A Comprehensive Overview

The compound 1-(5-methyl-1,2-oxazol-3-yl)ethan-1-ol (CAS No. 95104-46-4) is an organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom in the ring. The presence of the hydroxyl group (-OH) at the ethan position and the methyl substituent on the oxazole ring introduces interesting chemical properties that make this compound a subject of study in both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(5-methyl-1,2-oxazol-3-yli)ethan-one derivatives, including our compound of interest, through various methods such as cyclization reactions and nucleophilic substitutions. These methods have been optimized to achieve high yields and purity, making them suitable for large-scale production in industries such as pharmaceuticals and agrochemicals.

The structural uniqueness of CAS No. 95104–46–4 lies in its oxazole ring system, which is known for its aromaticity and stability. The methyl group attached to the oxazole ring enhances the compound's lipophilicity, which is a desirable property in drug design for improving bioavailability. Additionally, the hydroxyl group at the ethan position allows for further functionalization, enabling the creation of derivatives with diverse biological activities.

Recent studies have explored the potential of 1-(5-methyl–1,2–oxazol–3–yl)ethan–1–ol as a precursor for bioactive molecules. For instance, researchers have utilized this compound to synthesize novel antibiotics and anticancer agents by incorporating it into larger molecular frameworks. The ability to modify this compound's structure has opened new avenues for drug discovery, particularly in targeting specific cellular pathways involved in diseases such as cancer and bacterial infections.

In terms of applications, CAS No. 95104–46–4 has found use in materials science as a building block for advanced polymers and coatings. Its ability to form stable bonds with other monomers makes it a valuable component in the development of high-performance materials with tailored properties such as improved mechanical strength and thermal stability.

From an environmental perspective, understanding the degradation pathways of 1-(5-methyl–1,2–oxazol–3–yl)ethan–one derivatives is crucial for assessing their environmental impact. Recent research has focused on identifying microorganisms capable of biodegrading this compound under various environmental conditions, providing insights into its eco-friendly disposal methods.

In conclusion, CAS No. 95104–46–4, or 1-(5-methyl–1,2–oxazol–3–yl)ethan–one, stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and application development, positions it as a key player in future innovations within chemistry and related fields.